Cas no 1804129-52-9 (Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)-
• CAS No: 1804129-52-9
• MF: C₈H₆F₅N
• MW: 211.131959438324
• MDL: MFCD28505681
• CID: 5249546
• PubChem ID: 60014975
• Update Time: 2025-11-07

Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)-

• MDL： MFCD28505681
• Inchi： 1S/C8H6F5N/c9-6-2-5(8(11,12)13)7(10)1-4(6)3-14/h1-2H,3,14H2
• InChI Key： QVRSFXPZNGMKBX-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(F)=C(C(F)(F)F)C=C1F

Additional information on Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)-

Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- (CAS No: 1804129-52-9)

Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- is a highly specialized organic compound with the CAS registry number 1804129-52-9. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, a trifluoromethyl group at the 4 position, and an amino group attached to the benzene ring via a methylene bridge. The presence of multiple fluorine atoms and the trifluoromethyl group imparts distinctive electronic and steric properties to this compound, making it valuable in various chemical and pharmaceutical applications.

The synthesis of Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- involves advanced organic synthesis techniques, including Friedel-Crafts alkylation and subsequent fluorination reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The fluorinated aromatic system is known to enhance drug-like properties such as lipophilicity and metabolic stability. Recent research has demonstrated that derivatives of Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation. These findings suggest that this compound could serve as a lead molecule for developing novel anti-cancer therapies.

In addition to its pharmaceutical applications, Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have explored the use of this compound as a dopant in polymer-based semiconductors to enhance charge transport properties.

The environmental impact of Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- has also been a topic of recent research. Studies have investigated its biodegradation pathways under various environmental conditions to assess its potential risks to ecosystems. Results indicate that while the compound is persistent under certain conditions, it undergoes rapid degradation in the presence of specific microbial communities.

From an industrial perspective, the production and handling of Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- require adherence to stringent safety protocols due to its chemical reactivity. Occupational exposure studies have highlighted the importance of personal protective equipment (PPE) and proper ventilation systems in manufacturing facilities.

In conclusion, Benzenemethanamine, 2,5-difluoro-4-(trifluoromethyl)- (CAS No: 1804129-52-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.